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Summary of Trilaciclib's Impact on Efficacy Outcomes

Study Type /
Population

Objective Response Rate
(ORR)

Progression-Free Survival
(PFS)

Overall Survival
(OS)

| Real-World Study (RWD) (ES-SCLC, 1L Chemo+Immuno) [1] [2] | Trilaciclib: 86.7% Control: 75.6%

(P=0.057, not significant) | Median PFS: Trilaciclib: 6.7 months Control: 5.3 months (HR=0.677;

P=0.0075) | Median OS: Trilaciclib: 15.1 months Control: 12.8 months (P=0.0886, not significant) | |

Meta-Analysis of RCTs (SCLC & Breast Cancer) [3] | ORR was identical between the Trilaciclib and

control groups. | No negative impact on PFS was observed. | No negative impact on OS was observed. |

Key Experimental Data and Findings

The data in the table is supported by robust clinical trials and real-world analyses.

Supporting Real-World Evidence: The real-world study of 180 patients with ES-SCLC found that
the improvement in ORR with trilaciclib was not statistically significant, but the improvement in
PFS was significant [1] [2]. This suggests that the primary tumor efficacy of chemotherapy is
preserved. The study also noted that patients receiving trilaciclib could complete more cycles of
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chemotherapy on average (5.3 vs. 4.1 cycles), indicating that its myeloprotective effect helps maintain

the treatment intensity, which may contribute to better long-term outcomes like PFS [1].
Evidence from Randomized Trials: A meta-analysis of four randomized controlled trials (RCTs)

concluded that adding trilaciclib to chemotherapy did not compromise its clinical benefits. The ORR,
PFS, and OS were all comparable to chemotherapy alone, confirming that trilaciclib does not

interfere with the anti-tumor effect of the treatment [3].
Underlying Immunological Mechanisms: Research indicates that trilaciclib's benefits may extend

beyond bone marrow protection. A phase 2 study showed that a single dose of trilaciclib could
favorably alter the tumor microenvironment in early-stage triple-negative breast cancer. It was found

to increase the number and function of CD8+ T cells and enhance the expression of genes
associated with memory T cells, which are crucial for long-term immune surveillance and sustained

anti-tumor activity [4]. This immunomodulatory effect provides a plausible biological mechanism for
the observed long-term survival benefits in some studies.

Experimental Protocols Overview

The findings above are derived from specific and rigorous study designs.

Real-World Study (RWD) Protocol [1] [2]:
Design: Single-center, retrospective analysis.

Participants: 180 patients with ES-SCLC receiving first-line chemotherapy combined with
immunotherapy.

Intervention: Patients were divided into a trilaciclib group (received trilaciclib before
chemotherapy) and a control group.

Outcomes: Primary outcomes were myelosuppression adverse events, chemotherapy
completion rates, ORR, disease control rate (DCR), PFS, and OS.

Meta-Analysis Protocol [3]:
Data Sources: Searched databases like PubMed, Embase, and Cochrane Library.

Inclusion Criteria: Included only RCTs comparing chemotherapy with vs. without trilaciclib in
adult patients with cancer.

Analysis: Pooled odds ratios (ORs) and 95% confidence intervals (CIs) were calculated for
outcomes like severe neutropenia and ORR to assess the overall effect.

Mechanism of Action Trial Protocol [4]:
Design: Phase 2, single-arm study.

Participants: Patients with early-stage triple-negative breast cancer.
Intervention: A single dose of trilaciclib monotherapy followed by a tumor biopsy after one

week, before starting neoadjuvant chemotherapy.
Analysis: Used paired tumor biopsies to analyze changes in the tumor immune

microenvironment (e.g., T cell ratios, gene expression) after trilaciclib exposure.
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Mechanisms of Action Diagram

Trilaciclib's effects can be visualized through its dual mechanisms of action: direct myeloprotection and

potential immunomodulation. The following diagram illustrates these pathways.
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Conclusion for Researchers

In summary, for researchers and drug development professionals, the data consistently shows that trilaciclib:

Does not adversely affect the Objective Response Rate (ORR) to chemotherapy [1] [3] [2].
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May provide a clinical benefit in progression-free survival (PFS), potentially by enabling patients

to receive more consistent chemotherapy dosing through its myeloprotective effects [1] [2].
Has a potential dual mechanism of action, combining immediate bone marrow protection with long-

term immunomodulation that may enhance anti-tumor immunity [4] [5].

These properties make trilaciclib a compelling candidate for combination therapy strategies aimed at

improving both patient tolerability and treatment efficacy outcomes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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